Cas no 1488973-74-5 (Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-)
Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-
- n-Ethyl-4-methoxy-2-phenylbutan-1-amine
- EN300-800589
- AKOS014766762
- CS-0303439
- ethyl(4-methoxy-2-phenylbutyl)amine
- 1488973-74-5
-
- Inchi: 1S/C13H21NO/c1-3-14-11-13(9-10-15-2)12-7-5-4-6-8-12/h4-8,13-14H,3,9-11H2,1-2H3
- InChI Key: NIQUYPZMXRSYRS-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(CNCC)CCOC
Computed Properties
- Exact Mass: 207.162314293g/mol
- Monoisotopic Mass: 207.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 0.939±0.06 g/cm3(Predicted)
- Boiling Point: 294.5±33.0 °C(Predicted)
- pka: 10.19±0.29(Predicted)
Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800589-1.0g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 1.0g |
$557.0 | 2024-05-21 | |
| Enamine | EN300-800589-0.05g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 0.05g |
$468.0 | 2024-05-21 | |
| Enamine | EN300-800589-0.1g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 0.1g |
$490.0 | 2024-05-21 | |
| Enamine | EN300-800589-0.25g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 0.25g |
$513.0 | 2024-05-21 | |
| Enamine | EN300-800589-0.5g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 0.5g |
$535.0 | 2024-05-21 | |
| Enamine | EN300-800589-2.5g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 2.5g |
$1089.0 | 2024-05-21 | |
| Enamine | EN300-800589-5.0g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 5.0g |
$1614.0 | 2024-05-21 | |
| Enamine | EN300-800589-10.0g |
ethyl(4-methoxy-2-phenylbutyl)amine |
1488973-74-5 | 95% | 10.0g |
$2393.0 | 2024-05-21 |
Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-
Introduction to Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)- (CAS No. 1488973-74-5)
Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-, is a specialized organic compound characterized by its unique chemical structure and potential applications in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number 1488973-74-5, has garnered attention due to its structural complexity and the variety of derivatives that can be synthesized from it. The presence of both aromatic and aliphatic moieties in its molecular framework makes it a versatile intermediate in organic synthesis.
The compound's structure consists of a benzene ring substituted with an ethanamine group, which is further modified by an N-ethyl substituent and a β-(2-methoxyethyl) group. This specific arrangement of functional groups imparts unique chemical properties that make it valuable in the synthesis of more complex molecules. The benzene ring, a common feature in many pharmaceuticals, contributes to the compound's stability and reactivity, while the ethanamine and β-(2-methoxyethyl) groups provide sites for further functionalization.
In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in the synthesis of bioactive molecules. Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-, has been explored as a potential building block for such applications. Its ability to undergo various chemical reactions, including nucleophilic substitution and condensation reactions, makes it a valuable candidate for the synthesis of more complex structures.
One of the most significant areas of research involving this compound is in the field of drug discovery. The structural features of Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-, allow for the creation of derivatives that can interact with biological targets in novel ways. For instance, modifications to the benzene ring or the ethanamine group can alter the compound's pharmacokinetic properties, potentially leading to improved drug efficacy and reduced side effects.
Recent studies have demonstrated the utility of this compound in the synthesis of small molecule inhibitors targeting various disease pathways. By leveraging its structural flexibility, researchers have been able to develop molecules that exhibit potent activity against enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. These findings highlight the importance of Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-, as a key intermediate in the development of next-generation therapeutics.
The compound's role in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its potential applications in materials science and catalysis. The unique electronic properties of the benzene ring and the presence of multiple functional groups make it an attractive candidate for designing novel materials with tailored properties. Additionally, its reactivity allows it to participate in catalytic cycles, potentially leading to more efficient synthetic routes.
In terms of synthetic methodologies, Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-, can be synthesized through various routes depending on the desired purity and scale of production. Common methods include nucleophilic substitution reactions on pre-functionalized benzene derivatives or condensation reactions involving appropriate precursors. Advances in synthetic chemistry have enabled researchers to optimize these processes, making it possible to produce high-purity samples suitable for further applications.
The safety and handling of Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)-, are critical considerations in any research or industrial setting. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following established laboratory protocols for chemical storage and disposal.
As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow. The ability to synthesize complex molecules from simpler precursors like Benzeneethanamine, N-ethyl-β-(2-methoxyethyl)--, underscores its value as a versatile building block in organic chemistry. Furthermore, its potential applications in drug discovery and materials science make it a compound worth watching as new research emerges.
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